molecular formula C12H14ClN3O4 B5230665 [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride

[1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride

Cat. No. B5230665
M. Wt: 299.71 g/mol
InChI Key: ZYTQEFQQWNPUDB-UHFFFAOYSA-N
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Description

[1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride, also known as MNIMH, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the activity of certain enzymes involved in tumor growth. [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride has also been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

[1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride has several advantages for use in lab experiments, including its relatively low toxicity and its ability to selectively target cancer cells. However, [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride is still in the early stages of research, and more studies are needed to fully understand its potential applications and limitations.

Future Directions

There are several potential future directions for research on [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride. One area of interest is in the development of new drugs based on [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride, either as a standalone treatment or in combination with other drugs. Another area of interest is in the study of [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride's mechanism of action, which could help to identify new targets for cancer and inflammation treatments. Additionally, more studies are needed to determine the optimal dosage and administration of [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride for different applications.

Synthesis Methods

[1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride can be synthesized using a multi-step process that involves the reaction of 4-methoxy-3-nitrobenzaldehyde with imidazole in the presence of a reducing agent. The resulting intermediate is then treated with methanol and hydrochloric acid to yield [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride.

Scientific Research Applications

[1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride has been found to have potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs. [1-(4-methoxy-3-nitrobenzyl)-1H-imidazol-2-yl]methanol hydrochloride has been shown to have anti-tumor and anti-inflammatory properties, making it a promising candidate for the treatment of cancer and other inflammatory diseases.

properties

IUPAC Name

[1-[(4-methoxy-3-nitrophenyl)methyl]imidazol-2-yl]methanol;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3O4.ClH/c1-19-11-3-2-9(6-10(11)15(17)18)7-14-5-4-13-12(14)8-16;/h2-6,16H,7-8H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZYTQEFQQWNPUDB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CN2C=CN=C2CO)[N+](=O)[O-].Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14ClN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cambridge id 5705605

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